4-(4-Fluorophenyl)butanenitrile
Description
4-(4-Fluorophenyl)butanenitrile is an organonitrile compound featuring a fluorinated aromatic ring connected to a four-carbon nitrile chain. Its molecular formula is C₁₀H₁₀FN, with a molecular weight of 163.19 g/mol. The fluorine substituent at the para position of the phenyl ring enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis .
Properties
CAS No. |
412961-38-7 |
|---|---|
Molecular Formula |
C10H10FN |
Molecular Weight |
163.19 g/mol |
IUPAC Name |
4-(4-fluorophenyl)butanenitrile |
InChI |
InChI=1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2 |
InChI Key |
JEZGIAVMNVLFAC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CCCC#N)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : Halogen substituents (F, Cl, Br) increase molecular weight and polarity. Bromine significantly elevates molecular weight (e.g., 4c vs. 4a: 224.10 vs. 145.20 g/mol) .
- Synthetic Yields : Derivatives with smaller substituents (e.g., H, F) exhibit higher yields (84–88%) compared to bulkier or more complex analogs (e.g., 61% for sulfonylated tetrazole derivatives) .
Functional Group Variations
- This contrasts with the liquid state of simpler analogs like 4a–4c, highlighting how functional groups alter physical states .
- Amino Modifications: 4-[4-(1-Cyanodimethylamino)phenyl]butanenitrile (95) includes a dimethylamino group, which may enhance solubility and binding affinity in biological systems .
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